Cas no 959687-83-3 (Benzene, 1-bromo-2-(dimethoxymethyl)-4-methyl-)
959687-83-3 structure
Product Name:Benzene, 1-bromo-2-(dimethoxymethyl)-4-methyl-
CAS No:959687-83-3
MF:C10H13BrO2
MW:245.113022565842
CID:5735718
Update Time:2023-11-07
Benzene, 1-bromo-2-(dimethoxymethyl)-4-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-bromo-2-(dimethoxymethyl)-4-methyl-
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- Inchi: 1S/C10H13BrO2/c1-7-4-5-9(11)8(6-7)10(12-2)13-3/h4-6,10H,1-3H3
- InChI Key: KUOYHVCRULZBLC-UHFFFAOYSA-N
- SMILES: C1(Br)=CC=C(C)C=C1C(OC)OC
Computed Properties
- Exact Mass: 244.01
- Monoisotopic Mass: 244.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5A^2
Experimental Properties
- Density: 1.327±0.06 g/cm3(Predicted)
- Boiling Point: 253.0±35.0 °C(Predicted)
Benzene, 1-bromo-2-(dimethoxymethyl)-4-methyl- Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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